Cas no 851946-83-3 (ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-83-3
• MF: C₂₃H₂₅N₃O₄S
• MW: 439.527304410934
• CID: 6364193
• PubChem ID: 3616531

ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3-cyclopentyl-1-oxopropyl)amino]-3,4-dihydro-4-oxo-3-phenyl-, ethyl ester
• AKOS024589964
• ethyl 5-(3-cyclopentylpropanoylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• 851946-83-3
• AB00670126-01
• ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• F0641-0016

• Inchi： 1S/C23H25N3O4S/c1-2-30-23(29)20-17-14-31-21(24-18(27)13-12-15-8-6-7-9-15)19(17)22(28)26(25-20)16-10-4-3-5-11-16/h3-5,10-11,14-15H,2,6-9,12-13H2,1H3,(H,24,27)
• InChI Key： CLRLJDXPCSMMKS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)CCC3CCCC3)SC=C12

Computed Properties

• Exact Mass: 439.15657746g/mol
• Monoisotopic Mass: 439.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 13.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Analysis of Ethyl 5-(3-Cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-83-3)

The compound ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-83-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, combining a thieno[3,4-d]pyridazine core with cyclopentyl and phenyl substituents, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapies. The ethyl carboxylate moiety in this compound enhances its solubility, a critical factor for bioavailability—a topic frequently searched in pharmaceutical forums. Additionally, the cyclopentylpropanamido side chain introduces lipophilicity, which could improve membrane permeability, a key consideration in CNS drug development. These attributes align with current trends in AI-driven drug design, where computational models prioritize molecules with balanced hydrophilicity and lipophilicity.

Synthetic routes to CAS 851946-83-3 often involve multi-step reactions, including cyclocondensation and amide coupling, techniques widely discussed in organic chemistry communities. The thienopyridazine scaffold itself is a hotspot for medicinal chemists due to its versatility in binding to biological targets. Online searches frequently include queries like "synthesis of thieno[3,4-d]pyridazine derivatives" or "applications of ethyl carboxylate in drug formulation," reflecting the compound's relevance.

From an industrial perspective, scalability and green chemistry principles are increasingly emphasized. Optimizing the synthesis of ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate to reduce waste and energy consumption aligns with the sustainable chemistry movement—a trending topic in both academic and corporate R&D settings. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, as purity is paramount for preclinical studies.

In conclusion, CAS 851946-83-3 represents a fascinating intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable subject for further investigation, particularly in the context of personalized therapeutics and high-throughput screening. As research progresses, this compound may unlock new avenues for treating complex diseases or engineering advanced functional materials.